Cas no 1797719-74-4 (1-(2-ethoxyphenyl)-3-[(2-thiophen-3-ylphenyl)methyl]urea)

• Product Name: 1-(2-ethoxyphenyl)-3-[(2-thiophen-3-ylphenyl)methyl]urea
• CAS No: 1797719-74-4
• MF: C₂₀H₂₀N₂O₂S
• MW: 352.450003623962
• CID: 5964900
• PubChem ID: 71809977
• Update Time: 2025-10-22

1-(2-ethoxyphenyl)-3-[(2-thiophen-3-ylphenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyphenyl)-3-[(2-thiophen-3-ylphenyl)methyl]urea
• 1-(2-ethoxyphenyl)-3-(2-(thiophen-3-yl)benzyl)urea
• 1-(2-ethoxyphenyl)-3-{[2-(thiophen-3-yl)phenyl]methyl}urea
• F6445-6904
• 1797719-74-4
• AKOS024566815

• Inchi： 1S/C20H20N2O2S/c1-2-24-19-10-6-5-9-18(19)22-20(23)21-13-15-7-3-4-8-17(15)16-11-12-25-14-16/h3-12,14H,2,13H2,1H3,(H2,21,22,23)
• InChI Key： HCRKTFHRNQDTJW-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC=C1OCC)C(NCC1=CC=CC=C1C1C=CSC=1)=O

Computed Properties

• Exact Mass: 352.12454906g/mol
• Monoisotopic Mass: 352.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-ethoxyphenyl)-3-[(2-thiophen-3-ylphenyl)methyl]urea

Comprehensive Overview of 1-(2-ethoxyphenyl)-3-[(2-thiophen-3-ylphenyl)methyl]urea (CAS No. 1797719-74-4)

The compound 1-(2-ethoxyphenyl)-3-[(2-thiophen-3-ylphenyl)methyl]urea, identified by its CAS number 1797719-74-4, is a chemically synthesized urea derivative that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining an ethoxyphenyl group and a thiophene-phenyl moiety, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its hydrogen-bonding capabilities and molecular interactions, which are critical for designing targeted therapies.

In recent years, the demand for urea-based compounds like 1-(2-ethoxyphenyl)-3-[(2-thiophen-3-ylphenyl)methyl]urea has surged due to their versatility in medicinal chemistry. These compounds are often explored for their enzyme inhibition properties, particularly in diseases such as diabetes and cancer. The presence of the thiophene ring in this molecule enhances its binding affinity to certain biological targets, making it a candidate for further investigation in kinase inhibition and receptor modulation studies.

From a synthetic chemistry perspective, the preparation of CAS 1797719-74-4 involves multi-step organic reactions, including urea coupling and aryl-alkyl substitutions. The ethoxy group and thiophene-phenyl segments are strategically incorporated to optimize solubility and bioavailability, addressing common challenges in drug formulation. This compound’s molecular weight and logP value suggest favorable pharmacokinetic properties, which are essential for oral drug candidates.

The growing interest in small-molecule therapeutics has propelled the study of 1-(2-ethoxyphenyl)-3-[(2-thiophen-3-ylphenyl)methyl]urea in academic and industrial labs. Its potential role in signal transduction pathways and cellular metabolism aligns with current trends in precision medicine. Additionally, the compound’s structural analogs are being screened for anti-inflammatory and neuroprotective effects, reflecting broader applications beyond oncology.

Environmental and green chemistry considerations are also shaping the synthesis and use of CAS 1797719-74-4. Researchers are exploring catalyst-free reactions and solvent-free conditions to minimize waste and improve sustainability. This aligns with global efforts to reduce the ecological footprint of pharmaceutical manufacturing while maintaining high yields and purity standards.

In summary, 1-(2-ethoxyphenyl)-3-[(2-thiophen-3-ylphenyl)methyl]urea represents a promising scaffold for future drug development. Its multi-target potential, combined with favorable physicochemical properties, positions it as a valuable tool for addressing unmet medical needs. As research progresses, this compound may unlock new avenues in personalized medicine and biomaterial design.